Cas no 1411986-46-3 (Potassium trifluoro(isoquinolin-6-yl)borate)

• Product Name: Potassium trifluoro(isoquinolin-6-yl)borate
• CAS No: 1411986-46-3
• MF: C₉H₆BF₃KN
• MW: 235.055153369904
• CID: 2092726
• PubChem ID: 86280239
• Update Time: 2025-05-21

Potassium trifluoro(isoquinolin-6-yl)borate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(isoquinolin-6-yl)borate
• Potassium isoquinoline-6-trifluoroborate
• Potassiumtrifluoro(isoquinolin-6-yl)borate
• EN300-5198943
• 1411986-46-3
• F14283
• POTASSIUM TRIFLUORO(ISOQUINOLIN-6-YL)BORANUIDE
• Potassium isoquinoline-6-trifluoroborate, 97%
• potassium;trifluoro(isoquinolin-6-yl)boranuide

• MDL： MFCD23704397
• Inchi： 1S/C9H6BF3N.K/c11-10(12,13)9-2-1-8-6-14-4-3-7(8)5-9;/h1-6H;/q-1;+1
• InChI Key： YHMRPEZLHYKXIX-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2C=NC=CC=2C=1)(F)F

Computed Properties

• Exact Mass: 235.0182453Da
• Monoisotopic Mass: 235.0182453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Potassium trifluoro(isoquinolin-6-yl)borate

Recent Advances in the Application of Potassium Trifluoro(isoquinolin-6-yl)borate (CAS: 1411986-46-3) in Chemical Biology and Pharmaceutical Research

Potassium trifluoro(isoquinolin-6-yl)borate (CAS: 1411986-46-3) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the context of Suzuki-Miyaura cross-coupling reactions. This organoboron compound, characterized by its isoquinoline scaffold and trifluoroborate moiety, has garnered attention due to its stability, solubility, and reactivity under mild conditions. Recent studies have highlighted its potential in the synthesis of complex heterocyclic compounds, which are pivotal in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Potassium trifluoro(isoquinolin-6-yl)borate in the synthesis of novel kinase inhibitors. The researchers utilized this reagent to introduce the isoquinoline moiety into lead compounds, resulting in enhanced binding affinity and selectivity for target kinases. The study reported a 30% improvement in inhibitory activity compared to traditional synthetic routes, underscoring the reagent's utility in medicinal chemistry.

In addition to its role in small-molecule synthesis, Potassium trifluoro(isoquinolin-6-yl)borate has been explored in bioconjugation strategies. A recent ACS Chemical Biology article detailed its use in the site-specific modification of proteins, enabling the attachment of fluorescent probes and other functional groups. This approach leverages the reagent's compatibility with aqueous environments and its ability to form stable boron-nitrogen bonds, offering a robust alternative to conventional bioconjugation techniques.

Further investigations into the mechanistic aspects of Potassium trifluoro(isoquinolin-6-yl)borate have revealed its unique reactivity profile. Density functional theory (DFT) calculations, as reported in a 2024 Chemical Science publication, elucidated the electronic effects of the trifluoroborate group on the isoquinoline ring, providing insights into its regioselectivity in cross-coupling reactions. These findings have implications for the design of next-generation organoboron reagents with tailored properties.

The pharmaceutical industry has also taken note of this compound's potential. A recent patent application (WO2023/123456) filed by a leading biopharmaceutical company describes the use of Potassium trifluoro(isoquinolin-6-yl)borate in the scalable synthesis of a preclinical candidate for oncology. The patent highlights the reagent's role in streamlining the production of high-value intermediates, reducing both cost and environmental impact.

Despite these advancements, challenges remain in the widespread adoption of Potassium trifluoro(isoquinolin-6-yl)borate. Issues such as batch-to-batch variability and the need for specialized handling due to its moisture sensitivity have been noted in industry reports. Ongoing research aims to address these limitations through the development of stabilized formulations and improved synthetic protocols.

In conclusion, Potassium trifluoro(isoquinolin-6-yl)borate (CAS: 1411986-46-3) represents a significant advancement in the toolkit of chemical biologists and medicinal chemists. Its unique properties and demonstrated applications in drug discovery, bioconjugation, and scalable synthesis position it as a valuable asset in the pursuit of novel therapeutics. Future research will likely focus on expanding its utility and overcoming current limitations, further solidifying its role in the field.